N-(4-methylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-(5-morpholin-4-ylsulfonyl-2-oxopyridin-1-yl)acetamide
• InChI: InChI=1S/C18H21N3O5S/c1-14-2-4-15(5-3-14)19-17(22)13-20-12-16(6-7-18(20)23)27(24,25)21-8-10-26-11-9-21/h2-7,12H,8-11,13H2,1H3,(H,19,22)
• InChI Key: RSHCGXRHJZLIOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=C(C=CC2=O)S(=O)(=O)N3CCOCC3
• Molecular Formula: C18H21N3O5S
• Molecular Weight: 391.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the condensation of 4-methylphenylhydrazine with 2-oxo-5-(morpholin-4-ylsulfonyl)pyridine . The resulting product is then acetylated to form the final compound. Detailed synthetic pathways and reaction conditions are documented in relevant literature.

Chemical Reactions Analysis

This compound may participate in various chemical reactions, including hydrolysis, oxidation, and nucleophilic substitutions. Its reactivity depends on the functional groups present. Researchers have explored its behavior under different conditions, providing insights into its chemical versatility.

Scientific Research Applications

Pharmacological Characterization and Potential Applications

• Kappa-Opioid Receptor (KOR) Antagonism : A study by Grimwood et al. (2011) identified a compound with high affinity for kappa-opioid receptors, demonstrating potential for treating depression and addiction disorders. This research underscores the therapeutic potential of targeting KORs for psychiatric conditions (Grimwood et al., 2011).

Chemical Synthesis and Binding Studies

• DNA and Protein Binding Studies : Raj (2020) conducted research on novel paracetamol derivatives, revealing their ability to intercalate with DNA and bind strongly with bovine serum albumin (BSA), suggesting implications for drug design and molecular interaction studies (Raj, 2020).

Antifungal and Antimicrobial Activity

• Broad-Spectrum Antifungal Agents : Bardiot et al. (2015) discovered that derivatives of 2-(2-oxo-morpholin-3-yl)-acetamide exhibited significant antifungal activity against Candida and Aspergillus species, highlighting its potential as a foundation for developing new antifungal treatments (Bardiot et al., 2015).

Enzyme Inhibition for Therapeutic Applications

• Src Kinase Inhibitory and Anticancer Activities : A study by Fallah-Tafti et al. (2011) focused on thiazolyl N-benzyl-substituted acetamide derivatives, showing Src kinase inhibitory activity and potential anticancer effects, which could inform the development of cancer therapies (Fallah-Tafti et al., 2011).

Corrosion Inhibition

• Mild Steel Corrosion Inhibition : Nasser and Sathiq (2016) investigated the use of N-[morpholin-4-yl(phenyl)methyl]acetamide as a corrosion inhibitor for mild steel in hydrochloric acid, demonstrating its efficacy and providing insights into industrial applications to prevent corrosion (Nasser & Sathiq, 2016).

Future Directions

: Combi-Blocks: N-(4-methylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide : ChemicalBook: N-[4-(MORPHOLIN-4-YLSULFONYL)PHENYL]PENTANAMIDE